Cas no 852287-61-7 (3-Bromo-1-cyclohexylpyrrolidin-2-one)

• Product Name: 3-Bromo-1-cyclohexylpyrrolidin-2-one
• CAS No: 852287-61-7
• MF: C₁₀H₁₆BrNO
• MW: 246.144142150879
• MDL: MFCD18886513
• CID: 4236155
• PubChem ID: 12189836
• Update Time: 2025-10-29

3-Bromo-1-cyclohexylpyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 2-Pyrrolidinone, 3-bromo-1-cyclohexyl-
• 3-Bromo-1-cyclohexylpyrrolidin-2-one
• CJB28761
• 863-157-1
• G40751
• 852287-61-7
• 3-Bromo-1-cyclohexyl-pyrrolidin-2-one
• AKOS013101261
• RIWNJINXGLRLDD-UHFFFAOYSA-N
• EN300-313591
• SCHEMBL2993089

• MDL： MFCD18886513
• Inchi： 1S/C10H16BrNO/c11-9-6-7-12(10(9)13)8-4-2-1-3-5-8/h8-9H,1-7H2
• InChI Key： RIWNJINXGLRLDD-UHFFFAOYSA-N
• SMILES： N1(C2CCCCC2)CCC(Br)C1=O

Computed Properties

• Exact Mass: 245.04153Da
• Monoisotopic Mass: 245.04153Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 20.3Ų

Additional information on 3-Bromo-1-cyclohexylpyrrolidin-2-one

Professional Introduction to 3-Bromo-1-cyclohexylpyrrolidin-2-one (CAS No. 852287-61-7)

3-Bromo-1-cyclohexylpyrrolidin-2-one, with the chemical identifier CAS No. 852287-61-7, is a significant compound in the realm of pharmaceutical chemistry and drug development. This compound belongs to the pyrrolidinone class, which has garnered considerable attention due to its versatile applications in medicinal chemistry. The presence of both bromine and cyclohexyl substituents in its molecular structure imparts unique reactivity and potential biological activity, making it a valuable scaffold for synthesizing novel therapeutic agents.

The< strong>3-Bromo-1-cyclohexylpyrrolidin-2-one molecule exhibits a distinct structural framework that facilitates various chemical transformations. The bromine atom at the 3-position serves as a versatile handle for further functionalization, enabling the introduction of diverse pharmacophores. This characteristic makes it particularly useful in the design of small-molecule inhibitors targeting specific biological pathways. Additionally, the cyclohexyl group contributes to steric hindrance and can influence the compound's solubility and metabolic stability, factors that are critical in drug development.

In recent years, there has been a surge in research focused on developing innovative treatments for neurological disorders, cancer, and infectious diseases. The< strong>3-Bromo-1-cyclohexylpyrrolidin-2-one compound has emerged as a promising intermediate in the synthesis of molecules with potential therapeutic effects. For instance, studies have demonstrated its utility in generating derivatives that exhibit inhibitory activity against enzymes involved in tumor progression. These findings underscore the importance of this compound in advancing drug discovery efforts.

The< strong>CAS No. 852287-61-7 identifier ensures precise identification and traceability of this chemical substance, which is essential for regulatory compliance and quality control purposes. The compound's synthesis involves multi-step organic reactions, often requiring careful optimization to achieve high yields and purity. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions, have been employed to enhance the efficiency of these processes. These techniques not only improve the scalability of production but also minimize unwanted byproducts.

One of the most compelling aspects of< strong>3-Bromo-1-cyclohexylpyrrolidin-2-one is its role in developing kinase inhibitors, which are crucial for treating various forms of cancer. Kinases are enzymes that play a pivotal role in cell signaling pathways, and their dysregulation is often associated with disease states. By designing molecules that selectively inhibit specific kinases, researchers can disrupt aberrant signaling networks and restore normal cellular function. The brominated pyrrolidinone scaffold provides a robust platform for such endeavors, allowing for the creation of highly potent and selective inhibitors.

The pharmacokinetic properties of< strong>CAS No. 852287-61-7-based derivatives are also subjects of intense investigation. Factors such as absorption, distribution, metabolism, and excretion (ADME) must be carefully considered to ensure that a drug candidate is both effective and safe. Computational modeling techniques have been increasingly utilized to predict these properties before experimental validation is conducted. This approach saves time and resources by identifying promising candidates early in the development process.

In conclusion, 3-Bromo-1-cyclohexylpyrrolidin-2-one (CAS No. 852287-61-7) represents a significant advancement in pharmaceutical chemistry. Its unique structural features make it an invaluable building block for synthesizing novel therapeutic agents with potential applications across multiple disease areas. As research continues to uncover new biological targets and mechanisms, compounds like this will undoubtedly play a pivotal role in shaping the future of medicine.